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Compound of Interest

Compound Name: Isoamyl lactate

Cat. No.: B106790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the environmental fate and degradation pathways of isoamyl lactate. This document

synthesizes available data on its biodegradability, hydrolysis, potential for bioaccumulation, and

atmospheric degradation. Methodologies for key experimental assessments are detailed, and

degradation pathways are visualized to support environmental risk assessment and

sustainable use.

Executive Summary
Isoamyl lactate, a lactate ester, is generally recognized for its favorable environmental profile,

characterized by ready biodegradability and low potential for bioaccumulation. Its primary

degradation pathway in the environment is initiated by hydrolysis, cleaving the ester bond to

form lactic acid and isoamyl alcohol. Both of these degradation products are readily

metabolized by a wide range of microorganisms. While specific quantitative data for isoamyl
lactate are limited in some areas, information from structurally similar lactate esters and related

compounds provides a strong basis for assessing its environmental behavior. This guide

highlights existing data, identifies data gaps, and outlines the standard methodologies for

environmental fate assessment.
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A summary of the key physicochemical properties of isoamyl lactate is presented in Table 1.

These properties influence its distribution and behavior in the environment.

Table 1: Physicochemical Properties of Isoamyl Lactate

Property Value Reference(s)

Molecular Formula C8H16O3 [1]

Molecular Weight 160.21 g/mol [1][2]

Boiling Point 202 °C at 1,013 mbar [3]

Flash Point 78 °C [3]

Specific Gravity 0.958 - 0.974 @ 25 °C [4]

Appearance Clear, colorless liquid [3]

Environmental Fate and Degradation
The environmental fate of isoamyl lactate is governed by a combination of biotic and abiotic

processes, including biodegradation, hydrolysis, and photodegradation.

Biodegradation
Lactate esters are generally considered to be readily biodegradable, suggesting a low potential

for persistence in the environment.[5][6]

Aerobic Biodegradation: In the presence of oxygen, isoamyl lactate is expected to be rapidly

and ultimately biodegraded by microorganisms. The initial step is the enzymatic hydrolysis of

the ester bond, followed by the aerobic respiration of the resulting lactic acid and isoamyl

alcohol. A study on various alkyl lactates demonstrated that they are readily biodegradable,

achieving over 60% degradation in standard tests.[5] While specific data for isoamyl lactate is

not available, it is anticipated to meet the criteria for ready biodegradability.

Anaerobic Biodegradation: Under anaerobic conditions, the degradation of isoamyl lactate will

also commence with hydrolysis. The resulting lactic acid can be further metabolized by various
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anaerobic bacteria. For instance, bacteria of the genus Lactobacillus can convert lactic acid

into acetic acid and 1,2-propanediol.[7]

Table 2: Biodegradability Data Summary

Test Type Substance Result
Experimental
Protocol

Reference(s)

Ready

Biodegradability

Alkyl Lactates

(general)

> 60%

degradation

OECD 301

Series
[5]

Ready

Biodegradability
Isoamyl Lactate

Data not

available

(expected to be

readily

biodegradable)

OECD 301

Series
-

Abiotic Degradation
Hydrolysis: Hydrolysis is a key abiotic degradation pathway for isoamyl lactate, breaking it

down into lactic acid and isoamyl alcohol. A kinetic study on the hydrolysis of isoamyl DL-

lactate determined an activation energy of 59.71 kJ·mol⁻¹.[8][9] The rate of hydrolysis is

dependent on temperature and pH. Studies on other short-chain alkyl lactates show that the

time to reach equilibrium can range from days to months.[10] According to OECD Guideline

111, substances with a hydrolysis half-life of over a year are considered stable.[11]

Table 3: Hydrolysis Data

Parameter Value Conditions Reference(s)

Activation Energy 59.71 kJ·mol⁻¹
Catalyzed by NKC-9

cation-exchange resin
[8][9]

Half-life Data not available - -

Photodegradation: Direct photodegradation of isoamyl lactate is not expected to be a

significant environmental fate process as it does not absorb light in the environmentally
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relevant UV spectrum. However, indirect photodegradation in the atmosphere through

reactions with photochemically generated hydroxyl (•OH) radicals is a likely degradation

pathway. While direct data for isoamyl lactate is unavailable, a study on the structurally similar

isoamyl acetate provides an indication of its atmospheric lifetime. The estimated tropospheric

lifetime for isoamyl acetate with respect to reaction with •OH radicals is approximately 22

hours.[11]

Table 4: Atmospheric Degradation Data (Analog Substance: Isoamyl Acetate)

Parameter Value Reference(s)

Reaction Rate Constant with

•OH radicals

(6.00 ± 0.96) x 10⁻¹² cm³

molecule⁻¹ s⁻¹
[12]

Estimated Tropospheric

Lifetime
~22 hours [11]

Bioaccumulation and Mobility
Bioaccumulation: Lactate esters are generally considered to have a low potential for

bioaccumulation.[5] However, a Safety Data Sheet for isoamyl lactate indicates that specific

data on its bioaccumulative potential are not available.[3]

Mobility in Soil: No experimental data on the soil adsorption coefficient (Koc) for isoamyl
lactate were found. However, its moderate water solubility and expected rapid biodegradation

suggest that it is unlikely to be persistent or highly mobile in soil.

Degradation Pathways
The primary degradation pathway for isoamyl lactate begins with the cleavage of the ester

linkage, a process that can be mediated both abiotically (hydrolysis) and biotically (enzymatic

degradation).
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Caption: Primary degradation pathways of isoamyl lactate in the environment.

Experimental Protocols
The assessment of the environmental fate of chemicals like isoamyl lactate follows

internationally recognized guidelines, primarily those developed by the Organisation for

Economic Co-operation and Development (OECD).[13][14][15]

Ready Biodegradability (OECD 301)
This series of tests is designed to determine if a chemical is readily biodegradable under

aerobic conditions.

Objective: To assess the potential for rapid and ultimate biodegradation in an aerobic

environment.

Methodology (Example: OECD 301 B - CO₂ Evolution Test):
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Test Substance Preparation: A known concentration of isoamyl lactate is added to a mineral

medium.

Inoculum: The medium is inoculated with a mixed population of microorganisms from a

source like activated sludge from a wastewater treatment plant.

Incubation: The test flasks are incubated in the dark at a constant temperature (e.g., 20-25

°C) for 28 days.

Measurement: The amount of CO₂ produced from the mineralization of the test substance is

measured over the 28-day period.

Pass Criteria: A substance is considered readily biodegradable if the percentage of

biodegradation reaches 60% of the theoretical CO₂ production (ThCO₂) within a 10-day

window during the 28-day test.[8][14]

Preparation

Incubation (28 days) Analysis

Mineral Medium

Test Flasks
(Dark, Constant Temp)Isoamyl Lactate

Microbial Inoculum

Measure CO2 Evolution Calculate % Biodegradation

Click to download full resolution via product page

Caption: Workflow for the OECD 301 B Ready Biodegradability Test.

Hydrolysis as a Function of pH (OECD 111)
This test determines the rate of abiotic hydrolysis of a chemical in aqueous solutions at

different pH values.
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Objective: To assess the abiotic degradation of a substance by hydrolysis at environmentally

relevant pH values.

Methodology:

Test Solutions: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

Test Substance Addition: A known concentration of isoamyl lactate is added to each buffer

solution.

Incubation: The solutions are incubated at a constant temperature (e.g., 50 °C to accelerate

the reaction) in the dark.

Sampling and Analysis: Samples are taken at various time intervals, and the concentration of

the remaining isoamyl lactate is determined using a suitable analytical method (e.g.,

chromatography).

Data Analysis: The degradation rate constant and half-life are calculated for each pH.

Ecotoxicity
While a detailed ecotoxicity assessment is beyond the scope of this guide, a summary of

available information is provided for context.

Aquatic Toxicity: The Safety Data Sheet for isoamyl lactate states that it "shall not be

classified as hazardous to the aquatic environment".[3][15] A study on other alkyl lactates found

that while they were slightly more toxic to aquatic organisms like fish and Daphnia magna than

predicted by baseline non-polar narcotic models, their rapid biodegradation mitigates overall

environmental risk.[5]

Table 5: Ecotoxicity Data Summary
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Endpoint Organism Substance Result Reference(s)

Acute Toxicity
Fish, Daphnia

magna

Methyl, Ethyl,

Propyl, Butyl

Lactates

Slightly more

toxic than

baseline non-

polar narcotics

[5]

Aquatic Hazard

Classification
- Isoamyl Lactate

Not classified as

hazardous
[3][15]

Conclusion and Data Gaps
The available evidence strongly suggests that isoamyl lactate is a substance with a low

environmental impact profile. It is expected to be readily biodegradable and has a low potential

for bioaccumulation. Its primary degradation products, lactic acid and isoamyl alcohol, are

common natural substances that are easily metabolized by microorganisms.

Despite this positive outlook, there are several data gaps for isoamyl lactate specifically:

Quantitative ready biodegradability data from a standard OECD 301 test.

A definitive microbial degradation pathway with identified enzymes.

Experimental data on its bioaccumulation factor (BCF).

An experimentally determined soil adsorption coefficient (Koc).

Specific aquatic toxicity data (LC50/EC50).

Further research to fill these gaps would provide a more complete and definitive environmental

risk assessment for isoamyl lactate. However, based on the principle of read-across from

structurally similar compounds, significant adverse environmental effects are not anticipated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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